(2R)-3-(Diethylamino)-2-methylpropan-1-ol
Overview
Description
(2R)-3-(Diethylamino)-2-methylpropan-1-ol, also known as DMAA, is a synthetic compound that has gained popularity in recent years due to its potential use as a performance-enhancing drug. DMAA is a sympathomimetic drug that is structurally similar to amphetamines and ephedrine. It has been used in various dietary supplements and pre-workout supplements for its stimulant properties.
Mechanism of Action
(2R)-3-(Diethylamino)-2-methylpropan-1-ol acts as a sympathomimetic drug by stimulating the release of norepinephrine and dopamine in the brain. It also acts as a vasoconstrictor, which can increase blood pressure and heart rate. The exact mechanism of action of (2R)-3-(Diethylamino)-2-methylpropan-1-ol is not fully understood, but it is believed to work by increasing the activity of the sympathetic nervous system.
Biochemical and Physiological Effects:
(2R)-3-(Diethylamino)-2-methylpropan-1-ol has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of norepinephrine and dopamine in the brain, which can lead to increased energy, focus, and motivation. (2R)-3-(Diethylamino)-2-methylpropan-1-ol has also been shown to increase heart rate, blood pressure, and respiratory rate, which can improve exercise performance. However, these effects can also lead to adverse effects, such as anxiety, insomnia, and cardiovascular problems.
Advantages and Limitations for Lab Experiments
(2R)-3-(Diethylamino)-2-methylpropan-1-ol has several advantages and limitations for lab experiments. One advantage is that it can be used to study the effects of sympathomimetic drugs on the body. It can also be used to study the effects of vasoconstrictors on blood pressure and heart rate. However, (2R)-3-(Diethylamino)-2-methylpropan-1-ol has several limitations, including its potential for abuse and adverse effects. It is also not approved by the FDA for any medical use, which limits its potential for clinical research.
Future Directions
There are several future directions for research on (2R)-3-(Diethylamino)-2-methylpropan-1-ol. One direction is to study the long-term effects of (2R)-3-(Diethylamino)-2-methylpropan-1-ol on the body, including its potential for addiction and adverse effects. Another direction is to study the potential use of (2R)-3-(Diethylamino)-2-methylpropan-1-ol in treating ADHD and narcolepsy. Additionally, more research is needed to understand the exact mechanism of action of (2R)-3-(Diethylamino)-2-methylpropan-1-ol and its effects on the sympathetic nervous system. Finally, the development of safer and more effective performance-enhancing drugs should be a major focus of future research.
Conclusion:
In conclusion, (2R)-3-(Diethylamino)-2-methylpropan-1-ol is a synthetic compound that has gained popularity in recent years due to its potential use as a performance-enhancing drug. It acts as a sympathomimetic drug by stimulating the release of norepinephrine and dopamine in the brain and as a vasoconstrictor, which can increase blood pressure and heart rate. (2R)-3-(Diethylamino)-2-methylpropan-1-ol has several advantages and limitations for lab experiments, and there are several future directions for research on (2R)-3-(Diethylamino)-2-methylpropan-1-ol. However, due to its potential for abuse and adverse effects, (2R)-3-(Diethylamino)-2-methylpropan-1-ol has not been approved by the FDA for any medical use.
Synthesis Methods
The synthesis of (2R)-3-(Diethylamino)-2-methylpropan-1-ol can be achieved through several methods. One of the most common methods involves the reaction of 2-methyl-2-butanol with diethylamine in the presence of a strong acid catalyst. This reaction leads to the formation of (2R)-3-(Diethylamino)-2-methylpropan-1-ol as a racemic mixture. The racemic mixture can be resolved into its two enantiomers, (R)-(2R)-3-(Diethylamino)-2-methylpropan-1-ol and (S)-(2R)-3-(Diethylamino)-2-methylpropan-1-ol, using chiral chromatography.
Scientific Research Applications
(2R)-3-(Diethylamino)-2-methylpropan-1-ol has been studied extensively for its potential use as a performance-enhancing drug. It has been shown to increase energy, focus, and endurance in athletes. (2R)-3-(Diethylamino)-2-methylpropan-1-ol has also been studied for its potential use in treating attention deficit hyperactivity disorder (ADHD) and narcolepsy. However, due to its potential for abuse and adverse effects, (2R)-3-(Diethylamino)-2-methylpropan-1-ol has not been approved by the FDA for any medical use.
properties
IUPAC Name |
(2R)-3-(diethylamino)-2-methylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO/c1-4-9(5-2)6-8(3)7-10/h8,10H,4-7H2,1-3H3/t8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYVCZRSDLQOFKL-MRVPVSSYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C[C@@H](C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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